Cas no 1268340-95-9 ((Thiomorpholinium-4-ylmethyl)trifluoroborate)

• Product Name: (Thiomorpholinium-4-ylmethyl)trifluoroborate
• CAS No: 1268340-95-9
• MF: C₅H₁₁BF₃NS
• MW: 185.018750429153
• CID: 2602736
• PubChem ID: 329762533
• Update Time: 2023-08-07

(Thiomorpholinium-4-ylmethyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• (Thiomorpholinium-4-ylmethyl)trifluoroborate
• trifluoro(thiomorpholin-4-ium-4-ylmethyl)boranuide
• VUNVVPNMYVRSKZ-UHFFFAOYSA-O
• Trifluoro(thiomorpholino-4-iummethyl)borate
• Trifluoro[(thiomorpholin-4-ium-4-yl)methyl]borate(1-)

• Inchi： 1S/C5H10BF3NS/c7-6(8,9)5-10-1-3-11-4-2-10/h1-5H2/q-1/p+1
• InChI Key： VUNVVPNMYVRSKZ-UHFFFAOYSA-O
• SMILES： S1CC[NH+](C[B-](F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Topological Polar Surface Area: 29.7

Experimental Properties

• Melting Point: 146-156 °C

(Thiomorpholinium-4-ylmethyl)trifluoroborate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3